Cas no 90201-13-1 (2,5-dimethylhexanoic acid)

2,5-dimethylhexanoic acid structure

Product Name:2,5-dimethylhexanoic acid

CAS No:90201-13-1

MF:C₈H₁₆O₂

MW:144.211442947388

CID:3441756

PubChem ID:21572685

Update Time:2025-04-21

2,5-dimethylhexanoic acid Chemical and Physical Properties

Names and Identifiers

- HEXANOIC ACID, 2,5-DIMETHYL-
- 2,5-dimethylhexanoic acid
- SCHEMBL580558
- DTXSID90868838
- CS-0274136
- EN300-1853652
- F73372
- ASAHZDPKCCONIV-UHFFFAOYSA-N
- A1-21116
- 90201-13-1
- MFCD12794486
- Inchi： 1S/C8H16O2/c1-6(2)4-5-7(3)8(9)10/h6-7H,4-5H2,1-3H3,(H,9,10)
- InChI Key： ASAHZDPKCCONIV-UHFFFAOYSA-N
- SMILES： OC(C(C)CCC(C)C)=O

Computed Properties

Exact Mass: 144.115029749g/mol
Monoisotopic Mass: 144.115029749g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 4
Complexity: 108
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 37.3Å²

2,5-dimethylhexanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1853652-0.05g	2,5-dimethylhexanoic acid	90201-13-1	0.05g	$468.0	2023-09-18
Enamine	EN300-1853652-0.1g	2,5-dimethylhexanoic acid	90201-13-1	0.1g	$490.0	2023-09-18
Enamine	EN300-1853652-0.25g	2,5-dimethylhexanoic acid	90201-13-1	0.25g	$513.0	2023-09-18
Enamine	EN300-1853652-0.5g	2,5-dimethylhexanoic acid	90201-13-1	0.5g	$535.0	2023-09-18
Enamine	EN300-1853652-1.0g	2,5-dimethylhexanoic acid	90201-13-1	1g	$584.0	2023-06-01
Enamine	EN300-1853652-2.5g	2,5-dimethylhexanoic acid	90201-13-1	2.5g	$1089.0	2023-09-18
Enamine	EN300-1853652-5.0g	2,5-dimethylhexanoic acid	90201-13-1	5g	$1695.0	2023-06-01
Enamine	EN300-1853652-10.0g	2,5-dimethylhexanoic acid	90201-13-1	10g	$2516.0	2023-06-01
Enamine	EN300-1853652-1g	2,5-dimethylhexanoic acid	90201-13-1	1g	$557.0	2023-09-18
Enamine	EN300-1853652-5g	2,5-dimethylhexanoic acid	90201-13-1	5g	$1614.0	2023-09-18

2,5-dimethylhexanoic acid Production Method

Production Method 1

6570-93-0

90201-13-1

929-10-2

Reaction Conditions

1.1 Reagents: Tetrabutylammonium iodide , Rubidium carbonate , Hantzsch ester Catalysts: Nickel, dibromo(6,6′-dimethyl-2,2′-bipyridine-κN1,κN1′)-, (T-4)- , 2,4,5,6-Tetra(9H-carbazol-9-yl)isophthalonitrile Solvents: Dimethylformamide ; 20 h, 1 bar, 10 °C
1.2 Reagents: Hydrochloric acid Solvents: Water

Reference

: Site-Selective, Remote sp3 C-H Carboxylation Enabled by the Merger of Photoredox and Nickel Catalysis

Sahoo, Basudev; Bellotti, Peter; Julia-Hernandez, Francisco; Meng, Qing-Yuan; Crespi, Stefano; et al, Chemistry - A European Journal, 2019, 25(38), 9001-9005